6-methyl-4-(2-thienyl)-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile

• IUPAC Name: 6-methyl-2-sulfanylidene-4-thiophen-2-yl-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C11H8N2S2/c1-7-5-8(10-3-2-4-15-10)9(6-12)11(14)13-7/h2-5H,1H3,(H,13,14)
• InChI Key: AJMSNHGKNZFNOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=S)N1)C#N)C2=CC=CS2
• Molecular Formula: C11H8N2S2
• DSSTOX Substance ID: DTXSID201321350
• Molecular Weight: 232.3 g/mol
• Solubility: 28.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 127144-09-6

Description

6-methyl-4-(2-thienyl)-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile, also known as MTTP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. MTTP belongs to the class of thioxopyridine compounds, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 6-methyl-4-(2-thienyl)-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile is not fully understood. However, it is believed that it works by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. 6-methyl-4-(2-thienyl)-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
6-methyl-4-(2-thienyl)-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). 6-methyl-4-(2-thienyl)-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile has also been shown to inhibit the growth of cancer cells and induce cell death. In addition, it has been shown to have anti-microbial properties, particularly against gram-positive bacteria.

Advantages and Limitations for Lab Experiments

One advantage of using 6-methyl-4-(2-thienyl)-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile in lab experiments is its diverse biological activities, which make it a promising candidate for drug development. Another advantage is its relatively simple synthesis method, which makes it accessible to researchers. However, one limitation of using 6-methyl-4-(2-thienyl)-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile in lab experiments is its limited solubility in water, which can make it difficult to work with.

Future Directions

There are a number of future directions for research on 6-methyl-4-(2-thienyl)-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile. One direction is to investigate its potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's. Another direction is to explore its anti-cancer properties and its potential to be used in combination with other chemotherapeutic agents. Additionally, further research is needed to fully understand the mechanism of action of 6-methyl-4-(2-thienyl)-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile and its potential side effects.

Synthesis Methods

6-methyl-4-(2-thienyl)-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile can be synthesized using a multicomponent reaction between 2-thiophenecarbaldehyde, malononitrile, and 2-methyl-3-oxobutanenitrile. The reaction is carried out in the presence of a catalyst, such as piperidine, under reflux conditions. The resulting product is a yellow solid, which can be purified using column chromatography.

Scientific Research Applications

6-methyl-4-(2-thienyl)-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile has been studied extensively for its potential applications in drug development. It has been shown to have anti-inflammatory, anti-cancer, and anti-microbial properties. 6-methyl-4-(2-thienyl)-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile has also been investigated for its potential to treat neurodegenerative diseases, such as Alzheimer's and Parkinson's.